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Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Diallyl succinate-based photopolymers are emerging as a versatile class of materials for 3D
printing, offering unique advantages such as biocompatibility, degradability, and low viscosity
for high-resolution printing. This document provides detailed application notes and
experimental protocols for the use of a specific diallyl succinate-based photopolymer,
poly(allyl glycidyl ether succinate) (PAGES), in Digital Light Processing (DLP) 3D printing. The
solvent-free nature of the PAGES resin system minimizes part shrinkage and residual stress,
making it an attractive candidate for applications in regenerative medicine, tissue engineering,
and drug delivery.[1][2]

Key Applications:
o Biomedical Implants: The degradable nature of PAGES makes it suitable for creating

temporary scaffolds that degrade as new tissue forms.[1]

o Tissue Engineering: The ability to print soft materials with tunable mechanical properties
allows for the fabrication of complex structures that mimic native tissue environments.[1]

o Drug Delivery: While not explicitly detailed in the provided context, the inherent properties of
polyesters like PAGES suggest potential for controlled drug release as the polymer matrix
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degrades. The biocompatibility of succinate-based polymers is a known advantage in drug

delivery systems.[3][4]

o Sustainable Engineering: The development of degradable polymers for 3D printing

contributes to green engineering efforts by reducing plastic waste.[1]

Material Properties and Performance Data

The properties of 3D printed PAGES constructs can be tuned by varying the degree of

polymerization (DP) of the PAGES oligomer and the crosslinking ratio with a thiol-based

crosslinker.

Table 1: Mechanical Properties of 3D Printed PAGES Formulations[1][5]

Formulation (DP | Thiol:Ene Ratio)

Tensile Modulus (MPa)

DP6 5:1 0.43
DP6 10:1 112
DP6 20:1 2.54
DP9 5:1 0.89
DP9 10:1 2.18
DP9 20:1 4.35
DP16 5:1 154
DP16 10:1 3.67
DP16 20:1 6.18

Table 2: Degradation and Swelling Properties of 3D Printed PAGES][1]
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Formulation (DP / Time to Complete . .
Thiol:Ene Ratio) Degradation (days) Swelling (%) Sol Fraction (%)
DP6 5:1 12 ~180 ~12

DP9 5:1 Not Specified ~160 ~8

DP16 5:1 Not Specified ~140 ~6

DP6 10:1 Not Specified ~130 ~5

DP9 10:1 Not Specified ~110 ~4

DP16 10:1 40 ~100 ~3

DP6 20:1 Not Specified ~90 ~3.5

DP9 20:1 Not Specified ~80 ~2.5

DP16 20:1 Not Specified ~70 ~2

Degradation was performed under accelerated conditions (1N NaOH at 37°C with agitation).[1]

Table 3: Part Shrinkage in PAGES Resin Formulations[1][2]

Polymer Resin Composition Average Shrinkage (%)
80% with solvent 9.5
Solvent-free 0.3

Experimental Protocols
Synthesis of Poly(allyl glycidyl ether succinate) (PAGES)

This protocol describes the ring-opening copolymerization of succinic anhydride and allyl
glycidyl ether to synthesize PAGES.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11959289/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959289/
https://pubmed.ncbi.nlm.nih.gov/39212480/
https://www.benchchem.com/product/b105260?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. Synthesis and Solvent Free DLP 3D Printing of Degradable Poly(Allyl Glycidyl Ether
Succinate) - PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis and Solvent Free DLP 3D Printing of Degradable Poly(Allyl Glycidyl Ether
Succinate) - PubMed [pubmed.ncbi.nim.nih.gov]

3. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of
Functional Polymers - PMC [pmc.ncbi.nim.nih.gov]

4. Nanoparticles consisting of tocopheryl succinate are a novel drug-delivery system with
multifaceted antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Diallyl Succinate-
Based Photopolymers for 3D Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105260#3d-printing-applications-of-diallyl-succinate-
based-photopolymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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